Cas no 80665-72-1 (Fuziline)

Fuziline structure
Fuziline structure
Product name:Fuziline
CAS No:80665-72-1
MF:C24H39NO7
MW:453.568968057632
CID:985966
PubChem ID:157773

Fuziline Chemical and Physical Properties

Names and Identifiers

    • 15-Hydroxyneoline
    • 15-Epinagarine
    • Senbusine C
    • Aconitane-1,8,14,15-tetrol, 20-ethyl-6,16-dimethoxy-4-(methoxymethyl)- , (1alpha,6alpha,14alpha,15alpha,16beta)-
    • FUZILINE
    • Aconitane-1,8,14,15-tetrol,20-ethyl-6,16-dimethoxy-4-(methoxymethyl)-,(1alpha,6alpha,14alpha,15alpha,16beta)
    • senbusine-C
    • (1S,2R,3R,4S,5S,6R,7S,8R,10R,13S,16S,17R,18R)-11-Ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexac
    • 9431AF
    • CID 14163819
    • (1α,6α,14α,15α,16β)-20-Ethyl-6,16-dimethoxy-4-(methoxymethyl)aconitane-1,8,14,15-tetrol (ACI)
    • 15α-Hydroxyneoline
    • 80665-72-1
    • Aconitane-1,8,14,15-tetrol, 20-ethyl-6,16-dimethoxy-4-(methoxymethyl)-, (1alpha,6alpha,14alpha,15alpha,16beta)-
    • 15?-Hydroxyneoline
    • 11-Ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,7,8,16-tetrol
    • NS00067921
    • 1ST157888
    • CHEBI:183920
    • Fuziline
    • MDL: MFCD22124992
    • Inchi: 1S/C24H39NO7/c1-5-25-9-22(10-30-2)7-6-13(26)23-12-8-11-16(27)14(12)24(29,21(28)17(11)31-3)15(20(23)25)18(32-4)19(22)23/h11-21,26-29H,5-10H2,1-4H3/t11-,12+,13-,14+,15-,16-,17+,18-,19+,20+,21-,22-,23-,24+/m0/s1
    • InChI Key: FPECZWKKKKZPPP-LNNHRGTRSA-N
    • SMILES: O[C@H]1CC[C@]2(CN([C@H]3[C@]41[C@@H]1C[C@@H]5[C@H]([C@@H]([C@]([C@H]1[C@H]5O)(O)[C@H]3[C@@H]([C@@H]42)OC)O)OC)CC)COC

Computed Properties

  • Exact Mass: 453.272653g/mol
  • Surface Charge: 0
  • XLogP3: -1
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 453.272653g/mol
  • Monoisotopic Mass: 453.272653g/mol
  • Topological Polar Surface Area: 112Ų
  • Heavy Atom Count: 32
  • Complexity: 783
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 14
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 453.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 206-207 ºC
  • Boiling Point: 596.9±50.0 °C at 760 mmHg
  • Flash Point: 314.8±30.1 °C
  • Solubility: Slightly soluble (5.4 g/l) (25 º C),
  • PSA: 111.85000
  • LogP: -0.58930

Fuziline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
ChemFaces
CFN90689-20mg
Fuziline
80665-72-1 >=98%
20mg
$238 2023-09-19
TargetMol Chemicals
T3S0631-10mg
Fuziline
80665-72-1 99.96%
10mg
¥ 1596 2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F71250-20mg
15-α-hydroxyneoline
80665-72-1 ,HPLC≥98%
20mg
¥948.0 2023-09-07
Chengdu Biopurify Phytochemicals Ltd
BP0604-20mg
Fuziline
80665-72-1 98%
20mg
$120 2023-09-20
MedChemExpress
HY-N1974-10mg
Fuziline
80665-72-1 99.88%
10mg
¥1900 2024-04-17
Chengdu Biopurify Phytochemicals Ltd
BP0604-20mg
Fuziline
80665-72-1 98%
20mg
$120 2023-09-19
ChemScence
CS-0018294-5mg
Fuziline
80665-72-1 99.88%
5mg
$120.0 2022-04-26
ChemFaces
CFN90689-20mg
Fuziline
80665-72-1 >=98%
20mg
$238 2021-07-22
S e l l e c k ZHONG GUO
S0957-1mg
Fuziline
80665-72-1
1mg
¥1793.61 2022-04-26
TargetMol Chemicals
T3S0631-1 mL * 10 mM (in DMSO)
Fuziline
80665-72-1 99.96%
1.101ml*10mm(indmso)
¥400.00 2023-06-21

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Amadis Chemical Company Limited
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Purity:99%/99%
Quantity:5mg/10mg
Price ($):150.0/238.0